Cas no 1556420-31-5 (1-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-2,2,2-trifluoroethan-1-amine)

• Product Name: 1-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-2,2,2-trifluoroethan-1-amine
• CAS No: 1556420-31-5
• MF: C₁₀H₁₆F₃N₃
• MW: 235.249352455139
• CID: 5756366
• PubChem ID: 83094685
• Update Time: 2025-05-26

1-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-2,2,2-trifluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1556420-31-5
• AKOS021416062
• 1-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-2,2,2-trifluoroethan-1-amine
• EN300-1936813

• Inchi： 1S/C10H16F3N3/c1-9(2,3)8-6(5-16(4)15-8)7(14)10(11,12)13/h5,7H,14H2,1-4H3
• InChI Key： CPBOLKLRJIHGCL-UHFFFAOYSA-N
• SMILES： FC(C(C1=CN(C)N=C1C(C)(C)C)N)(F)F

Computed Properties

• Exact Mass: 235.12963201g/mol
• Monoisotopic Mass: 235.12963201g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 43.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-2,2,2-trifluoroethan-1-amine

1-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-2,2,2-trifluoroethan-1-amine

The compound 1-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-2,2,2-trifluoroethan-1-amine (CAS No. 1556420-31-5) is a highly specialized organic molecule with a complex structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique combination of functional groups, including a pyrazole ring, a trifluoroethyl group, and an amine moiety. The pyrazole ring is a five-membered aromatic heterocycle containing two nitrogen atoms, which contributes to the compound's stability and reactivity. The tert-butyl group attached to the pyrazole ring enhances the molecule's lipophilicity, while the trifluoroethyl group introduces fluorine atoms, which are known for their electron-withdrawing properties and ability to modulate physical and chemical properties.

Recent studies have highlighted the potential of this compound in various applications. For instance, its trifluoroethyl group has been shown to significantly influence the molecule's solubility and bioavailability, making it a promising candidate for drug delivery systems. Additionally, the pyrazole ring has been identified as a key structural element in several bioactive compounds, suggesting that this compound may exhibit interesting pharmacological properties. Researchers have also explored the use of this compound in the synthesis of advanced materials, such as fluorinated polymers and high-performance adhesives.

The synthesis of 1-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-2,2,2-trifluoroethan-1-amine involves a multi-step process that combines principles from organic synthesis and fluorination chemistry. The first step typically involves the preparation of the pyrazole ring through condensation reactions involving aldehydes or ketones with ammonia or primary amines. The subsequent introduction of the tert-butyl and methyl groups onto the pyrazole ring is achieved through nucleophilic substitution or alkylation reactions. Finally, the trifluoroethyl group is introduced via electrophilic substitution or coupling reactions with fluoroalkyl halides.

One of the most intriguing aspects of this compound is its ability to undergo various post-synthetic modifications. For example, the amine group can be functionalized to create derivatives with enhanced reactivity or selectivity. This flexibility has led to its use in click chemistry applications, where it serves as a versatile building block for constructing complex molecular architectures. Recent advancements in catalytic methods have further expanded its utility by enabling more efficient and selective transformations.

In terms of physical properties, this compound exhibits a high melting point due to its rigid structure and strong intermolecular hydrogen bonding interactions. Its solubility in polar solvents is moderate but can be tailored through modifications to its substituents. The presence of fluorine atoms also imparts a degree of hydrophobicity to the molecule, which is advantageous for certain applications such as membrane separations or oilfield chemicals.

From an environmental perspective, this compound has been subjected to rigorous testing to assess its biodegradability and toxicity profiles. Initial studies suggest that it is not readily biodegradable under standard conditions; however, further research is needed to fully understand its environmental impact. Regulatory agencies have expressed interest in this compound due to its potential for widespread use in industrial applications.

In conclusion, 1-(3-tert-butyl-1-methyl-1H-pyrazol-4-yli)-2,2,2-trifluoroethan-l-amino (CAS No. 15564203003) represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique combination of functional groups and structural features makes it an attractive target for further research and development. As new findings emerge from ongoing studies, this compound is expected to play an increasingly important role in advancing both academic and industrial pursuits.